Cas no 2171899-37-7 (1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid)

• Product Name: 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid
• CAS No: 2171899-37-7
• MF: C₁₄H₂₃NO₇S
• MW: 349.399923563004
• CID: 5567221
• PubChem ID: 165593989
• Update Time: 2025-06-12

1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2171899-37-7
• 1-[(tert-butoxy)carbonyl]-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid
• EN300-1632693
• 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H23NO7S/c1-12(2,3)22-11(18)15-6-4-13(8-15,10(16)17)14(19)5-7-23(20,21)9-14/h19H,4-9H2,1-3H3,(H,16,17)
• InChI Key： DETBNQGNJXTDJH-UHFFFAOYSA-N
• SMILES： S1(CCC(C1)(C1(C(=O)O)CN(C(=O)OC(C)(C)C)CC1)O)(=O)=O

Computed Properties

• Exact Mass: 349.11952325g/mol
• Monoisotopic Mass: 349.11952325g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 130Ų

Additional information on 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid

Introduction to 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2171899-37-7)

1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid, identified by its CAS number 2171899-37-7, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising properties for further development in drug discovery and therapeutic applications. The intricate structure of this molecule, featuring a pyrrolidine core and functional groups such as tert-butoxy carbonyl and 3-hydroxy-1,1-dioxo-thiolan, makes it a subject of interest for researchers exploring novel chemical entities.

The tert-butoxy carbonyl (Boc) group in the molecular structure serves as a protecting group, commonly employed in peptide synthesis to shield the amino group during reactions. This protective feature ensures selective modification of other functional sites within the molecule, facilitating controlled chemical transformations. The presence of the pyrrolidine ring contributes to the compound's stability and enhances its solubility in organic solvents, which is crucial for various synthetic and analytical procedures.

Moreover, the 3-hydroxy-1,1-dioxo-thiolan moiety introduces unique reactivity and biological potential. This moiety is part of a broader class of heterocyclic compounds that have been studied for their pharmacological properties. The combination of these structural elements suggests that 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid may exhibit inhibitory effects on certain enzymes or receptors, making it a valuable candidate for further investigation in drug development.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of this compound with biological targets. Studies indicate that the pyrrolidine core can interact with specific pockets on enzymes or receptors, potentially modulating their activity. Additionally, the hydroxyl group within the thiolan ring may participate in hydrogen bonding or other non-covalent interactions, further influencing its biological activity.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Researchers have reported successful synthetic routes that highlight the importance of optimizing parameters such as temperature, solvent choice, and catalyst selection. These synthetic strategies are critical for producing sufficient quantities of the compound for downstream applications.

In the realm of medicinal chemistry, the development of novel scaffolds like 1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid is essential for overcoming resistance mechanisms associated with existing drugs. The structural features of this compound provide a foundation for designing derivatives with enhanced potency and selectivity. For instance, modifications to the Boc group or the thiolan moiety could lead to compounds with improved pharmacokinetic profiles.

Current research is also exploring the potential applications of this compound in treating inflammatory diseases and metabolic disorders. The ability of heterocyclic compounds to modulate enzyme activity has been well-documented, and further studies are warranted to elucidate the exact mechanisms by which this molecule exerts its effects. Preclinical trials are being planned to evaluate its efficacy and safety in animal models before moving to human clinical studies.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to identify potential binding sites on target proteins for this compound. These simulations provide insights into how different parts of the molecule interact with biological targets at an atomic level. Such information is invaluable for guiding medicinal chemists in designing next-generation analogs with improved therapeutic properties.

The chemical diversity introduced by the hydroxyl group in the thiolan ring also opens up possibilities for exploring different reaction pathways and functionalization strategies. Researchers are investigating how this group can be incorporated into larger molecular frameworks or modified to enhance bioavailability. These efforts align with global trends in drug development aimed at creating more effective treatments with fewer side effects.

In conclusion,1-(tert-butoxy)carbonyl-3-(3-hydroxy-1,1-dioxo-1lambda6-thiolan-3-yl)pyrrolidine-3-carboxylic acid (CAS No. 2171899-37-7) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive molecule for developing new therapeutic agents. As research progresses, additional insights into its mechanisms of action will be gained through both experimental and computational studies.